1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-nitrophenyl]-4-(mesitylsulfonyl)piperazine

• IUPAC Name: 1-[3-(3,5-dimethylpyrazol-1-yl)-4-nitrophenyl]-4-(2,4,6-trimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C24H29N5O4S/c1-16-12-17(2)24(18(3)13-16)34(32,33)27-10-8-26(9-11-27)21-6-7-22(29(30)31)23(15-21)28-20(5)14-19(4)25-28/h6-7,12-15H,8-11H2,1-5H3
• InChI Key: HEHXQBKKCPBMPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4C(=CC(=N4)C)C)C
• Molecular Formula: C24H29N5O4S
• Molecular Weight: 483.6 g/mol

Description

1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-nitrophenyl]-4-(mesitylsulfonyl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-nitrophenyl]-4-(mesitylsulfonyl)piperazine is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Additionally, it has been suggested that the compound may act as a free radical scavenger, thereby reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-nitrophenyl]-4-(mesitylsulfonyl)piperazine can affect various biochemical and physiological processes in the body. For example, it has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, it has been shown to modulate the expression of various genes involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-nitrophenyl]-4-(mesitylsulfonyl)piperazine in lab experiments is its high potency and selectivity. It has been found to exhibit potent anticancer activity against various cancer cell lines, while showing minimal toxicity towards normal cells. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-nitrophenyl]-4-(mesitylsulfonyl)piperazine. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other areas, such as neurodegenerative diseases and cardiovascular diseases. Additionally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility in aqueous solutions.

Scientific Research Applications

1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-nitrophenyl]-4-(mesitylsulfonyl)piperazine has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer activity against various cancer cell lines, including prostate cancer, breast cancer, and lung cancer. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.